Cas no 375825-40-4 (Cyclohexanone,2-fluoro-2,6,6-trimethyl-)

• Product Name: Cyclohexanone,2-fluoro-2,6,6-trimethyl-
• CAS No: 375825-40-4
• MF: C₉H₁₅FO
• MW: 158.213206529617
• CID: 298117
• PubChem ID: 45090662
• Update Time: 2025-04-19

Cyclohexanone,2-fluoro-2,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-fluoro-2,6,6-trimethyl-
• 2-Fluoro-2,6,6-trimethylcyclohexanone
• Cyclohexanone,2-fluoro-2,6,6-trimethyl-(9ci)
• 375825-40-4

• Inchi： 1S/C9H15FO/c1-8(2)5-4-6-9(3,10)7(8)11/h4-6H2,1-3H3
• InChI Key： XCCNEYHYEHDTMX-UHFFFAOYSA-N
• SMILES： FC1(C)C(C(C)(C)CCC1)=O

Computed Properties

• Exact Mass: 158.11075
• Monoisotopic Mass: 158.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 973
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07